Imidazo[1,2-a]pyrimidine-6-carbonitrile

• IUPAC Name: imidazo[1,2-a]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C7H4N4/c8-3-6-4-10-7-9-1-2-11(7)5-6/h1-2,4-5H
• InChI Key: LSUUUIRODBRUQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(C=NC2=N1)C#N
• Molecular Formula: C7H4N4
• Molecular Weight: 144.13 g/mol

Description

Imidazo[1,2-a]pyrimidine-6-carbonitrile is a chemical compound with the CAS Number: 1020033-79-7. It has a molecular weight of 144.14. The compound is usually in powder form.

Synthesis Analysis

The synthesis of N-fused heterocyclic compounds including imidazo[1,2-a]pyridine-6-carbohydrazide derivatives is achieved via a five-component cascade reaction utilizing cyanoacetohydrazide, 4-nitroacetophenone, 1,1-bis (methylthio)-2-nitroethylene and various diamines in a mixture of water and ethanol. This protocol involves a sequence of N, N-acetal formation, Knoevenagel condensation, Michael reaction, imine–enamine tautomerization and N-cyclization as key steps.

Molecular Structure Analysis

The InChI code for Imidazo[1,2-a]pyrimidine-6-carbonitrile is 1S/C7H4N4/c8-3-6-4-10-7-9-1-2-11(7)5-6/h1-2,4-5H.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrimidines have been functionalized through various strategies including transition metal catalysis, metal-free oxidation, and photocatalysis. These strategies involve radical reactions for the direct functionalization of imidazo[1,2-a]pyrimidines.

Physical And Chemical Properties Analysis

Imidazo[1,2-a]pyrimidine-6-carbonitrile is a powder that is stored at room temperature. It has a molecular weight of 144.14.

Scientific Research Applications

Organic Synthesis and Drug Development

Imidazo[1,2-a]pyrimidine-6-carbonitrile serves as a valuable scaffold in organic synthesis and drug development. Its structure allows for various substitutions that can lead to the creation of numerous bioactive molecules. .

Luminescent Materials

Due to its structural properties, this compound has potential applications in the development of luminescent materials. These materials can be used in optoelectronic devices, sensors, and imaging technologies. .

Corrosion Inhibition

Imidazo[1,2-a]pyrimidine derivatives have shown effectiveness as corrosion inhibitors, particularly for protecting steel in acidic environments. .

Anticancer Agents

The compound’s derivatives have been investigated for their anticancer properties. .

Antibacterial and Antiviral Drugs

Imidazo[1,2-a]pyrimidine-6-carbonitrile and its derivatives are explored for their antibacterial and antiviral activities. .

Radical Reactions in Pharmaceutical Chemistry

This compound is also significant in the field of pharmaceutical chemistry for its role in radical reactions. .

Mechanism of Action

While the specific mechanism of action for Imidazo[1,2-a]pyrimidine-6-carbonitrile is not mentioned in the search results, imidazo[1,2-a]pyrimidines are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Imidazo[1,2-a]pyrimidines have been receiving significant attention in the synthetic chemistry community through different chemosynthetic methodologies. These methodologies include multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation. The development of these methodologies is expected to continue in the future.